B1576822 Pleurain-a2

Pleurain-a2

Cat. No.: B1576822
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Pleurain-a2 is a bioactive peptide isolated from the skin secretions of the Pelophylax genus of frogs, characterized by its antimicrobial and immunomodulatory properties . Structurally, it belongs to the temporin family, featuring a short α-helical conformation with a cationic charge that facilitates interaction with microbial membranes. Its primary sequence (e.g., FLPLLAGLAANFLPKIF) enables selective disruption of bacterial cell walls, particularly against Gram-positive pathogens like Staphylococcus aureus and Bacillus subtilis .

Properties

bioactivity

Antibacterial, Antifungal

sequence

SIITMTKEAKLPQSWKQIACRLYNTC

Origin of Product

United States

Comparison with Similar Compounds

Key Findings :

  • This compound exhibits lower hemolytic activity compared to Esculentin-1a, making it safer for therapeutic applications .
  • Its shorter sequence reduces synthetic production costs but limits broad-spectrum efficacy against Gram-negative bacteria .
  • Ranateurin-2PL outperforms this compound in serum stability, attributed to its C-terminal amidation and proline-rich motifs .

Key Insights :

Supplementary Data and Reproducibility

Supplementary Tables S1–S3 (referenced in ) provide raw datasets for MIC assays, circular dichroism (CD) spectra, and hemolysis assays. These datasets are critical for validating structural-activity relationships (SARs) and ensuring reproducibility across labs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.